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propanediol

Cat. No.: B054752 Get Quote

(S)-(-)-3-Benzyloxy-1,2-propanediol, a chiral glycerol derivative, serves as a critical starting

material for the synthesis of specialized lipids and polymers integral to the formulation of

sophisticated drug delivery systems. Its unique stereochemistry and versatile functional groups

allow for the creation of tailored carrier molecules, such as cationic lipids for nucleic acid

delivery and components of nanoparticles for controlled drug release. This document provides

detailed application notes and protocols for researchers, scientists, and drug development

professionals on the utilization of this compound in designing and fabricating next-generation

therapeutic carriers.

The core advantage of employing (S)-(-)-3-Benzyloxy-1,2-propanediol lies in its ability to

introduce chirality into the lipid or polymer structure. This stereochemical control is crucial in

influencing the packing of lipids in a liposomal bilayer or the architecture of a polymeric

nanoparticle, which in turn can affect the drug loading capacity, release kinetics, and interaction

with biological membranes.

I. Application in Cationic Lipids for Gene Delivery
(S)-(-)-3-Benzyloxy-1,2-propanediol is a valuable precursor for the synthesis of enantiopure

cationic lipids, which are essential components of non-viral vectors for the delivery of genetic

material such as siRNA and plasmid DNA. The chirality of the lipid backbone can significantly

impact the transfection efficiency and cytotoxicity of the resulting liposomes.
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Synthesis of a Novel Chiral Cationic Lipid
A key application involves the synthesis of novel cationic lipids where the glycerol backbone

provides a scaffold for attaching hydrophobic alkyl chains and a cationic headgroup. The

synthesis typically involves a multi-step process beginning with the protection of the diol

functionality of (S)-(-)-3-Benzyloxy-1,2-propanediol, followed by the introduction of lipid tails

and a cationic moiety.

Logical Workflow for Chiral Cationic Lipid Synthesis:
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(S)-(-)-3-Benzyloxy-1,2-propanediol

Protection of Diol Group

Introduction of Hydrophobic Alkyl Chains

Debenzylation to Reveal Primary Hydroxyl

Activation of Primary Hydroxyl

Attachment of Cationic Headgroup

Chiral Cationic Lipid
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Formulation

Characterization

Lipid Film Formation

Hydration

Extrusion

Particle Size & Zeta Potential (DLS) Encapsulation Efficiency Morphology (TEM) In Vitro Drug Release
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To cite this document: BenchChem. [Application of (S)-(-)-3-Benzyloxy-1,2-propanediol in
Advanced Drug Delivery Systems]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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